Cas no 62491-92-3 (N'-pyridin-3-ylethane-1,2-diamine)

• Product Name: N'-pyridin-3-ylethane-1,2-diamine
• CAS No: 62491-92-3
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD09864375
• CID: 442904
• PubChem ID: 14834213
• Update Time: 2025-06-08

N'-pyridin-3-ylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-3-pyridinyl-1,2-Ethanediamine
• 1,2-Ethanediamine, N-3-pyridinyl-
• N'-pyridin-3-ylethane-1,2-diamine
• 1,2-Ethanediamine,N-3-pyridinyl
• N1-Pyridin-3-yl-ethane-1,2-diamine
• DTXSID50564521
• MFCD09864375
• CS-0341255
• N~1~-(Pyridin-3-yl)ethane-1,2-diamine
• N'-(3-pyridyl)ethane-1,2-diamine
• N1-(Pyridin-3-yl)-ethane-1,2-diamine
• N1-(Pyridin-3-yl)ethane-1,2-diamine
• 62491-92-3
• VPTHSIHGLIRODH-UHFFFAOYSA-N
• E77702
• 3-(2-aminoethylamino)pyridine
• SCHEMBL4572901
• SB37987
• N-(3-pyridyl)ethylenediamine
• AS-83096
• AKOS010654890
• N-pyridin-3-ylethane-1,2-diamine
• DB-130409

• MDL： MFCD09864375
• Inchi： 1S/C7H11N3/c8-3-5-10-7-2-1-4-9-6-7/h1-2,4,6,10H,3,5,8H2
• InChI Key： VPTHSIHGLIRODH-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CC=1)CCN

Computed Properties

• Exact Mass: 137.09500
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 304.0±22.0 °C at 760 mmHg
• Flash Point: 137.6±22.3 °C
• PSA: 50.94000
• LogP: 1.22550
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N'-pyridin-3-ylethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N'-pyridin-3-ylethane-1,2-diamine

N'-pyridin-3-ylethane-1,2-diamine (CAS No. 62491-92-3): An Overview of Its Structure, Properties, and Applications in Modern Research

N'-pyridin-3-ylethane-1,2-diamine (CAS No. 62491-92-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and catalysis. This compound is characterized by its distinctive molecular framework, which consists of a pyridine ring linked to an ethane-1,2-diamine moiety. The combination of these functional groups imparts N'-pyridin-3-ylethane-1,2-diamine with a range of interesting properties that make it a valuable building block for the synthesis of more complex molecules.

The chemical structure of N'-pyridin-3-ylethane-1,2-diamine (CAS No. 62491-92-3) is defined by its molecular formula C₉H₁₄N₃. The compound features a pyridine ring (C₅H₅N) connected to an ethane-1,2-diamine (NH₂-CH₂-CH₂-NH₂) group through a nitrogen atom. This arrangement results in a molecule with both aromatic and aliphatic characteristics, which contribute to its reactivity and versatility in chemical reactions.

In terms of physical properties, N'-pyridin-3-ylethane-1,2-diamine is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's melting point is around 75°C, and it has a molecular weight of approximately 166.22 g/mol. These properties make it suitable for use in various synthetic protocols and analytical techniques.

The reactivity of N'-pyridin-3-ylethane-1,2-diamine is primarily driven by the presence of the pyridine ring and the diamine functionality. The pyridine ring can participate in π-stacking interactions and coordination with metal ions, making it useful in the design of metalloporphyrins and other coordination complexes. The diamine group can undergo nucleophilic addition reactions, amide formation, and other transformations that are crucial for the synthesis of bioactive molecules and functional materials.

In the field of medicinal chemistry, N'-pyridin-3-ylethane-1,2-diamine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives of N'-pyridin-3-ylethane-1,2-diamine that exhibit potent inhibitory activity against protein kinases implicated in cancer progression. These findings highlight the compound's potential as a starting point for drug discovery efforts.

Beyond medicinal applications, N'-pyridin-3-ylethane-1,2-diamine has also found utility in materials science. Its ability to form stable coordination complexes with transition metals makes it an attractive ligand for the synthesis of metallopolymers and other advanced materials. These materials often exhibit unique optical, electronic, and magnetic properties that can be tailored for specific applications such as sensors, catalysts, and electronic devices.

In catalysis research, N'-pyridin-3-ylethane-1,2-diamine has been employed as a ligand in homogeneous catalytic systems. Its chelating ability allows it to stabilize transition metal complexes in various oxidation states, which can enhance catalytic activity and selectivity. For instance, palladium complexes containing N'-pyridin-3-ylethane-1,2-diamine have been used to promote cross-coupling reactions with high efficiency and regioselectivity.

The synthesis of N'-pyridin-3-ylethane-1,2-diamine can be achieved through several routes depending on the desired purity and scale of production. One common method involves the reaction of 3-pyridylcarbonyl chloride with ethylenediamine followed by reduction to form the desired diamine product. Alternatively, microwave-assisted synthesis techniques have been developed to improve reaction yields and reduce reaction times.

To ensure the safe handling and storage of N'-pyridin-3-ylethane-1,2-diamine, it is important to follow standard laboratory practices for organic compounds. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling the compound to minimize exposure risks.

In conclusion, N'-pyridin-3-ylethane-1,2-diamine (CAS No. 62491-92-3) is a multifaceted organic compound with a wide range of applications in modern research. Its unique chemical structure endows it with valuable properties that make it an important building block for synthetic chemistry and materials science. Ongoing research continues to uncover new possibilities for this compound across various scientific disciplines.